Cas no 491-37-2 (3,4-dihydro-2H-1-benzopyran-4-one)

• Product Name: 3,4-dihydro-2H-1-benzopyran-4-one
• CAS No: 491-37-2
• MF: C₉H₈O₂
• MW: 148.158622741699
• MDL: MFCD00006840
• CID: 37744
• PubChem ID: 68110
• Update Time: 2025-05-23

3,4-dihydro-2H-1-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Chromanone
• 2,3-Dihydro-4H-1-benzopyran-4-one
• ,3-Dihydro-2-benzopyran-4-one
• ,3-Dihydro-4-benzopyranone
• 2,3-dihydro-4-benzopyranone
• 2,3-dihydro-4h-1-benzopyran-4-on
• 4-chormanone
• Isochromanone
• CHROMANONE
• 2,3-dihydrochromen-4-one
• chroman-4-one
• CHROMANONE, 4-(RG)
• 2,3-dihydro-4H-chromen-4-one
• 4-Chlomanone
• CHROMANONE,4
• 2,3-Dihydro-1-benzopyran-4-one
• 4H-1-Benzopyran-4-one, 2,3-dihydro-
• 3,4-dihydro-2H-1-benzopyran-4-one
• MSTDXOZUKAQDRL-UHFFFAOYSA-N
• dihydrochromone
• 4-chromanon
• PubChem9708
• 2H-[1]benzopyran-4-one
• KSC236Q5F
• AMB
• 2H-Chromen-4(3H)-one
• CHEMBL453987
• CHEBI:180567
• J-200067
• AC-3079
• EN300-18584
• 4-Chromanone, 97%
• FT-0618277
• 3,4-dihydro-2H-benzopyran-4-one
• MFCD00006840
• C1175
• 2,3-Dihydro-2-benzopyran-4-one
• BCP06538
• STR01088
• AB-131/40347218
• NSC 174058
• 491-37-2
• CS-W007464
• InChI=1/C9H8O2/c10-8-5-6-11-9-4-2-1-3-7(8)9/h1-4H,5-6H
• EINECS 207-736-3
• Z85920466
• NS00022233
• DTXSID3060081
• SY003783
• SCHEMBL28794
• BS-3822
• NSC174058
• 1341-36-2
• BP-12827
• AB00814
• NSC-174058
• 2,3-Dihydro-4H-chromen-4-one #
• AKOS000120888
• AM20040557
• F0001-1283
• ALBB-019685
• STK801790
• DTXCID1040667
• DB-333930
• CHEBI:38763
• DB-027561
• chromanones

• MDL： MFCD00006840
• Inchi： 1S/C9H8O2/c10-8-5-6-11-9-4-2-1-3-7(8)9/h1-4H,5-6H2
• InChI Key： MSTDXOZUKAQDRL-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CC1)=O
• BRN： 124652

Computed Properties

• Exact Mass: 148.05200
• Monoisotopic Mass: 148.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: White crystals
• Density: 1.1291
• Melting Point: 35-38 °C (lit.)
• Boiling Point: 127-128 °C/13 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.575(lit.)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 26.30000
• LogP: 1.65180
• Solubility: Not determined

3,4-dihydro-2H-1-benzopyran-4-one Security Information

• Prompt：warning
• Hazard Statement： H303
• Warning Statement： P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 33-36/37/38
• Safety Instruction： S24/25
• RTECS：DJ2981225
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R33
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3,4-dihydro-2H-1-benzopyran-4-one

3,4-Dihydro-2H-1-Benzopyran-4-One: A Comprehensive Overview

3,4-Dihydro-2H-1-benzopyran-4-one, also known by its CAS registry number CAS No. 491-37-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzopyrans, which are fused bicyclic structures consisting of a benzene ring and a gamma-pyrone ring. The unique structural features of 3,4-dihydro-2H-1-benzopyran-4-one make it a valuable molecule for exploring various chemical reactions and biological activities.

The molecular structure of 3,4-dihydro-2H-1-benzopyran-4-one comprises a benzene ring fused with a dihydrogamma-pyrone moiety. The gamma-pyrone ring is partially saturated, with one double bond remaining. This structure contributes to the compound's ability to participate in various chemical transformations, including oxidation, reduction, and cyclization reactions. Recent studies have highlighted the potential of this compound as a precursor for synthesizing more complex molecules with bioactive properties.

One of the most notable aspects of CAS No. 491-37-2 is its role in medicinal chemistry. Researchers have explored its potential as an anti-inflammatory agent due to its ability to inhibit certain enzymes involved in inflammatory pathways. For instance, studies have shown that derivatives of this compound can modulate cyclooxygenase (COX) activity, making them promising candidates for developing novel anti-inflammatory drugs.

In addition to its pharmacological applications, 3,4-dihydro-2H-1-benzopyran-4-one has been studied for its antioxidant properties. Antioxidants are crucial in preventing oxidative stress, which is implicated in various diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. Recent research has demonstrated that this compound can scavenge free radicals effectively, suggesting its potential use in antioxidant therapies.

The synthesis of CAS No. 491-37-2 has also been a topic of interest among chemists. Traditional methods involve multi-step synthesis routes that often require harsh reaction conditions and expensive reagents. However, recent advancements have led to the development of more efficient and environmentally friendly synthetic strategies. For example, microwave-assisted synthesis has been employed to streamline the production process, reducing reaction times and improving yields.

Beyond its direct applications in medicine and chemistry, 3,4-dihydro-2H-1-benzopyran-4-one serves as a valuable model compound for studying the relationship between molecular structure and biological activity. By modifying the substituents on the benzene ring or the gamma-pyrone moiety, researchers can investigate how these changes influence the compound's pharmacokinetic properties and bioavailability.

In conclusion, CAS No. 491-37-2, or 3,4-dihydro..., stands out as a versatile compound with diverse applications in organic chemistry and pharmacology. Its unique structure enables it to participate in various chemical reactions and exhibit promising biological activities. As research continues to uncover new insights into its properties and potential uses, CAS No..., or 3..., will likely remain an important focus in both academic and industrial settings.